Tert-butyl (5-bromo-4-cyclopropylthiazol-2-YL)carbamate

• IUPAC Name: tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate
• InChI: InChI=1S/C11H15BrN2O2S/c1-11(2,3)16-10(15)14-9-13-7(6-4-5-6)8(12)17-9/h6H,4-5H2,1-3H3,(H,13,14,15)
• InChI Key: UKNSSFITHPKALI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=C(S1)Br)C2CC2
• Molecular Formula: C11H15BrN2O2S
• DSSTOX Substance ID: DTXSID30668697
• Molecular Weight: 319.22 g/mol
• CAS RN: 944805-56-5

Description

Tert-butyl (5-bromo-4-cyclopropylthiazol-2-YL)carbamate is a chemical compound with the formula C11H15BrN2O2S. It is stored in a dry environment at 2-8°C.

Molecular Structure Analysis

The molecular weight of Tert-butyl (5-bromo-4-cyclopropylthiazol-2-YL)carbamate is 319.22. The exact structure is not provided in the sources, but it contains a carbamate group (NHCOO) attached to a tert-butyl group (C(CH3)3), a bromine atom, a cyclopropyl group (C3H5), and a thiazol group (a five-membered ring containing nitrogen and sulfur).

Physical And Chemical Properties Analysis

Tert-butyl (5-bromo-4-cyclopropylthiazol-2-YL)carbamate is stored in a dry environment at 2-8°C. The boiling point and other physical properties are not specified in the sources.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Tert-butyl carbazate is a precursor in synthesizing various compounds with potential antimicrobial activity. For instance, it reacts with ammonium thiocyanate and phenyl isothiocyanate to form compounds like 5-tert-butoxy-4H-1, 2, 4-triazole-3-thiol, which have been characterized for their biological activities (Ghoneim & Mohamed, 2013).

Crystallographic Studies

The structure of tert-butyl carbamate derivatives plays a crucial role in crystallography. Studies on tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and its iodine counterpart revealed their involvement in hydrogen and halogen bonds in their crystal structures (Baillargeon et al., 2017).

Reactivity Studies

Research on the reactivity of N-(3-thienyl)carbamates, involving tert-butyl 2-allyl- and N-allyl-3-thienylcarbamates, has led to the synthesis of thieno[3,2-b]pyrroles and dihydrothieno[3,2-b]pyrroles, demonstrating the compound's utility in creating novel organic structures (Brugier, Outurquin, & Paulmier, 2001).

Synthesis of Bioactive Compounds

Tert-butyl carbamate derivatives are intermediates in synthesizing various biologically active compounds. For example, tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is a key intermediate in synthesizing compounds like omisertinib (AZD9291), showcasing its importance in pharmaceutical research (Zhao, Guo, Lan, & Xu, 2017).

Hydrogen Bond Interactions

Studies on carbamate derivatives, such as tert-butyl 3-methyl-1-(3-m-tolylselenoureido)butan-2-yl carbamate, have highlighted the interplay of strong and weak hydrogen bonds in their crystal structures, contributing to our understanding of molecular interactions (Das et al., 2016).

Synthesis routes and methods I

Procedure details

Example 170, N—((S)-2-amino-3-(6-trifluoromethyl)pyridine-3-yl)propyl)-5-(isoquinolin-6-yl)thiazol-2-amine: The title compound was synthesized in a manner similar to that described for Example 81 using (S)-tert-butyl 1-(5-bromothiazol-2-yl-(Boc)-amino)-3-(6-(trifluoromethyl)pyridin-3-yl)propan-2-ylcarbamate to couple with the boronic acid. (S)-tert-butyl 1-(5-bromothiazol-2-yl-(Boc)-amino)-3-(6-(trifluoromethyl)pyridin-3-yl)propan-2-ylcarbamate was synthesized as shown in Scheme 39. Theoretical (M+H) 430.4 found 430.4.

Synthesis routes and methods II

Procedure details

To a 250 mL round-bottomed flask was added tert-butyl 4-cyclopropylthiazol-2-ylcarbamate (9.5 g, 40 mmol), ACN 100% (100 mL, 1914 mmol), and glacial AcOH (6.8 mL, 119 mmol). The solution was stirred at 0° C. and treated in portions with N-bromosuccinimide (3.4 mL, 40 mmol). The suspension was stirred for 1 hour, diluted with NaHCO3, and extracted with EtOAc. The organics were washed with saturated sodium chloride (1×50 mL) and water (1×50 mL), dried over Na2SO4, filtered, and concentrated in vacuo to give tert-butyl 5-bromo-4-cyclopropylthiazol-2-ylcarbamate (11 g, 86% yield), m/z (%): 320.3 (100%, M++H).